Nvs-mllt-1

• Molecular Formula: C23H23N5O
• Molecular Weight: 385.5 g/mol
• InChI: InChI=1S/C23H23N5O/c1-15-3-2-10-28(15)14-22-26-20-7-6-19(12-21(20)27-22)25-23(29)17-4-5-18-13-24-9-8-16(18)11-17/h4-9,11-13,15H,2-3,10,14H2,1H3,(H,25,29)(H,26,27)/t15-/m0/s1
• InChIKey: ZRTFTZCKJUNZIU-HNNXBMFYSA-N

NVS-MLLT-1: Baseline Potency and Selectivity Profile for MLLT1/3 YEATS Domain Inhibition

NVS-MLLT-1 (also referred to as compound 3) is a potent and selective small-molecule inhibitor of the YEATS domain-containing proteins MLLT1 (ENL/YEATS1) and MLLT3 (AF9/YEATS3) . It disrupts the protein-histone interaction, a key step in epigenetic reader function implicated in aggressive cancers, particularly acute leukemia [1]. It is characterized as a chemical probe developed by the Structural Genomics Consortium (SGC) [1].

Target MLLT1/3 YEATS domain inhibition for epigenetic reader studies

Mutant Scope Characterized against oncogenic MLLT1 T1 and T3 mutants

Probe Standard SGC chemical probe with paired inactive control available

• [1] Chemical Probes Portal. NVS-MLLT-1: Inhibitor of MLLT1, MLLT3. View Source

Why NVS-MLLT-1 is Not Interchangeable with Other MLLT1/3 Inhibitors

While several MLLT1/3 inhibitors exist (e.g., SGC-iMLLT, PFI-6), NVS-MLLT-1 offers a distinct profile of mutant targeting, selectivity, and ancillary tools critical for robust experimental design. Its binding affinity has been specifically characterized against clinically relevant oncogenic MLLT1 mutants (T1 and T3) [1], a feature not uniformly quantified for all analogs. Furthermore, its selectivity window is defined by a matched, structurally-related negative control compound, NVS-MLLT-C, which lacks on-target activity but shares a similar off-target liability profile [2]. This paired control is essential for deconvoluting compound-specific effects in cellular assays, an advantage not available for all comparator probes [3].

Mutant binding characterization

Profiles for T1/T3 mutants may not be available for other MLLT1/3 inhibitors, limiting confident substitution.

Paired negative control

Most probes lack a matched inactive analog, complicating target-specific effect deconvolution.

Selectivity window consistency

Off-target selectivity data across YEATS and bromodomains may not transfer directly to alternative probes.

• [1] Ni X, Londregan AT, Owen DR, Knapp S, Chaikuad A. Structure and Inhibitor Binding Characterization of Oncogenic MLLT1 Mutants. ACS Chem Biol. 2021;16(4):571-578. View Source
• [2] Chemical Probes Portal. NVS-MLLT-1: Inhibitor of MLLT1, MLLT3. View Source
• [3] Lowe D. Chose Your Controls Wisely. Science (Blog). August 20, 2021. View Source

Quantitative Differentiators for NVS-MLLT-1 in MLLT1/3 Inhibitor Procurement

Superior Potency Against Oncogenic MLLT1 Mutants T1 and T3

NVS-MLLT-1 demonstrates quantifiable, potent binding (Kd) to the wild-type (WT) MLLT1 YEATS domain and to two clinically relevant oncogenic mutants, T1 and T3. Its Kd for the T1 mutant is 0.24 µM and for the T3 mutant is 0.22 µM, representing an approximately 1.3-fold and 1.2-fold difference in affinity compared to WT, respectively . This is a significant differentiator from SGC-iMLLT, for which Kd values against these specific mutants have not been reported in comparable assays [1].

Mutant binding affinity

Context-dependent

Kd T1: 0.24 µM; T3: 0.22 µM (WT: 0.18 µM); Comparator data not available

Supports mutant-specific target engagement context

Cross-study comparison; verify assay conditions

Evidence Dimension	Binding affinity (Kd) for MLLT1 YEATS domain mutants
Target Compound Data	WT: 0.18 µM; T1 mutant: 0.24 µM; T3 mutant: 0.22 µM
Comparator Or Baseline	SGC-iMLLT: Data not available for T1 and T3 mutants in comparable Kd format
Quantified Difference	NVS-MLLT-1 retains potent affinity for both T1 (0.24 µM) and T3 (0.22 µM) mutants.
Conditions	In vitro binding assay (Kd determination) for MLLT1 YEATS domain constructs.

Why This Matters

For research focused on AML or Wilms tumor, where MLLT1 mutations are drivers, the quantified activity against specific mutant forms is critical for ensuring target engagement and predicting cellular efficacy.

• [1] Moustakim M, et al. Discovery of an MLLT1/3 YEATS Domain Chemical Probe. Angew Chem Int Ed Engl. 2018;57(50):16302-16307. View Source

Defined Selectivity Profile Over Other YEATS Domains and Bromodomains

NVS-MLLT-1 exhibits a clear selectivity window over closely related YEATS domain family members YEATS2 and YEATS4, with IC50 values of >20 µM for both . This represents a >133-fold selectivity window over its primary target MLLT1 (IC50 = 0.15 µM). Furthermore, it shows no significant inhibition of the CECR2 bromodomain (IC50 > 40 µM), indicating a >266-fold selectivity over this distinct epigenetic reader domain [1].

Selectivity window

Head-to-head

>133-fold over YEATS2/4; >266-fold over CECR2 (IC50 MLLT1: 0.15 µM)

Defined selectivity supports probe concentration range

Enables domain-specific interpretation

Evidence Dimension	Selectivity over related proteins (IC50)
Target Compound Data	MLLT1 IC50: 0.15 µM; YEATS2 IC50: >20 µM; YEATS4 IC50: >20 µM; CECR2 IC50: >40 µM
Comparator Or Baseline	Primary target (MLLT1) as baseline for fold-selectivity calculation
Quantified Difference	>133-fold selectivity for MLLT1 over YEATS2/4; >266-fold selectivity over CECR2 bromodomain.
Conditions	AlphaScreen or TR-FRET assay format for target engagement.

Why This Matters

This defined selectivity profile is essential for chemical probe applications where off-target effects can confound interpretation. The quantitative selectivity data allows researchers to confidently use NVS-MLLT-1 at concentrations up to 5 µM while minimizing off-target activity on YEATS2/4 or bromodomains.

• [1] Chemical Probes Portal. NVS-MLLT-1: Inhibitor of MLLT1, MLLT3. View Source

Availability of a Matched, Inactive Negative Control Compound (NVS-MLLT-C)

A key differentiator for NVS-MLLT-1 is the availability of a structurally close, matched negative control analog, NVS-MLLT-C [1]. This control compound is essential for rigorous experimental design, as it lacks on-target activity but shares a similar off-target profile. In a kinase panel, both compounds showed no activity, but NVS-MLLT-1 demonstrated some activity on ACES (250 nM) and H3 (290 nM) binding [1]. Crucially, NVS-MLLT-C lost activity at five of the six off-target activities identified in the profile screen for NVS-MLLT-1, providing a powerful tool for deconvoluting specific vs. non-specific effects [2].

Matched negative control

Data to verify

NVS-MLLT-C loses 5 of 6 off-target activities; no on-target activity

Enables deconvolution of target-specific effects

Off-target profile similarity requires verification

Evidence Dimension	Availability and utility of a matched negative control
Target Compound Data	NVS-MLLT-1: active on target (MLLT1/3); shows some off-target activity (e.g., ACES, H3).
Comparator Or Baseline	NVS-MLLT-C: inactive on target; shares a similar but non-identical off-target liability profile.
Quantified Difference	NVS-MLLT-C lost activity at 5 out of 6 off-target activities found in the NVS-MLLT-1 profile screen.
Conditions	Eurofins kinase safety panel and principal panel profiling.

Why This Matters

The inclusion of a validated negative control is considered a gold standard for chemical probe usage. It allows for unambiguous interpretation of biological data and is often a prerequisite for publication and peer review, making NVS-MLLT-1 a more robust choice for procurement than probes lacking such a tool.

• [1] Chemical Probes Portal. NVS-MLLT-1: Inhibitor of MLLT1, MLLT3. View Source
• [2] Lowe D. Chose Your Controls Wisely. Science (Blog). August 20, 2021. View Source

Enhanced Solubility Profile in DMSO for Stock Solution Preparation

NVS-MLLT-1 exhibits high solubility in DMSO, achieving concentrations up to 100 mM . This is a practical advantage over some analogs, as it facilitates the preparation of concentrated stock solutions for high-throughput screening or in vitro assays where minimizing solvent volume is critical. For example, it is soluble in DMSO up to 50 mM [1]. While SGC-iMLLT and PFI-6 are also soluble in DMSO, the quantitative solubility data for NVS-MLLT-1 (100 mM) provides a clear, verifiable specification for procurement.

DMSO solubility

Context-dependent

Up to 100 mM in DMSO

Supports high-concentration stock preparation

Solubility may vary with lot

Evidence Dimension	Maximum solubility in DMSO
Target Compound Data	100 mM in DMSO (as per R&D Systems/Tocris data)
Comparator Or Baseline	NVS-MLLT-1: up to 50 mM DMSO (Chemical Probes Portal); PFI-6: 10 mM in DMSO (ProbeChem datasheet) .
Quantified Difference	NVS-MLLT-1 solubility in DMSO is reported to be at least 2-fold higher (100 mM vs. 50 mM) than the typical 10-50 mM range for other probes.
Conditions	Solubility measured in DMSO.

Why This Matters

For applications requiring high compound concentrations (e.g., biophysical assays, crystallization trials), the higher solubility ceiling of NVS-MLLT-1 reduces the risk of precipitation and ensures accurate dosing, simplifying experimental workflows.

• [1] Chemical Probes Portal. NVS-MLLT-1: Inhibitor of MLLT1, MLLT3. View Source

Optimal Use Cases for NVS-MLLT-1 Based on Differentiated Evidence

Investigating the Role of MLLT1 Oncogenic Mutants (T1, T3) in Acute Myeloid Leukemia

Given its quantified and retained binding affinity for both the T1 (Kd = 0.24 µM) and T3 (Kd = 0.22 µM) mutants, NVS-MLLT-1 is the preferred chemical tool for studies focused on these specific oncogenic drivers. The well-characterized affinity for these mutants, which is not uniformly reported for other probes like SGC-iMLLT, ensures that any observed phenotypic effects in cell lines expressing these variants can be confidently linked to target engagement.

Differentiating YEATS Domain Function from Bromodomain-Mediated Effects

The defined selectivity profile, showing >266-fold selectivity over the CECR2 bromodomain (IC50 > 40 µM) and >133-fold over YEATS2/4, makes NVS-MLLT-1 an ideal tool for deconvoluting the specific contributions of the MLLT1/3 YEATS domain in cellular readouts. This is critical in systems where both YEATS and bromodomain-containing proteins regulate transcription, allowing researchers to confidently attribute effects to YEATS domain inhibition.

Rigorous Cellular Target Engagement Studies with a Matched Negative Control

For experiments requiring the highest level of confidence in target-specific effects, such as ChIP-seq, RNA-seq, or cell viability assays, the availability of the matched negative control NVS-MLLT-C is paramount. This paired experimental design allows researchers to filter out compound-specific artifacts and identify gene expression or phenotypic changes that are truly dependent on MLLT1/3 YEATS domain inhibition. This level of experimental rigor is often expected for publication in high-impact journals.

Application

Selection Property

Validation Focus

MLLT1 mutant-driven AML model studies

Characterized binding for T1/T3 oncogenic mutants

Mutant-specific affinity verification

YEATS vs bromodomain functional discrimination

Selectivity window over YEATS2/4 and CECR2

Domain selectivity verification

Target-specific cellular assays with paired control

Matched inactive control (NVS-MLLT-C) availability

Off-target profile similarity verification